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Compound of Interest

Compound Name: 1,4-Diacetoxybutane

Cat. No.: B3422659 Get Quote

Essential Safety and Handling Guide for 1,4-
Diacetoxybutane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,4-Diacetoxybutane in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
While some safety data sheets (SDS) indicate that 1,4-Diacetoxybutane is not classified as

hazardous under OSHA's 2012 Hazard Communication Standard, it is crucial to handle it with

care to minimize exposure.[1] One supplier notes that a similar compound, cis-1,4-diacetoxy-2-

butene, can cause skin irritation. Therefore, a comprehensive approach to personal protection

is recommended.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[2]

Protects against accidental

splashes that could cause eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents direct skin contact.

Users should inspect gloves

before use and follow

manufacturer guidelines for

breakthrough time.[2]

Skin and Body

Long-sleeved laboratory coat

and appropriate protective

clothing.[1][2]

Minimizes the risk of skin

exposure from spills or

splashes.

Respiratory

Not required under normal use

with adequate ventilation.[1][2]

A vapor respirator may be

necessary if working in poorly

ventilated areas or if aerosols

are generated.[3]

Ensures protection from

inhalation of vapors or mists.

Physical and Chemical Properties
Understanding the properties of 1,4-Diacetoxybutane is fundamental to its safe handling.
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Property Value Source

Physical State Liquid [1]

Appearance
Colorless to Almost Colorless

Clear Liquid
[3]

Molecular Formula
C8H14O4 /

CH3CO2(CH2)4O2CCH3
[2][3]

Molecular Weight 174.20 g/mol [3]

Melting Point 12 - 15 °C / 53.6 - 59 °F [1][2]

Boiling Point 230 °C / 446 °F [1][2]

Density 1.08 g/cm³ at 25 °C

Operational Plan: Step-by-Step Handling Procedure
This section details the procedural workflow for the safe handling of 1,4-Diacetoxybutane from

preparation to disposal.

Workflow for Handling 1,4-Diacetoxybutane
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Preparation

Handling & Experimentation

Post-Experiment & Disposal
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Proceed to handling
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when not in use

Perform experiment

Decontaminate work surfaces

Experiment complete

Segregate waste into
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institutional & local regulations

Remove and properly dispose of
or decontaminate PPE

Wash hands thoroughly
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Caption: Workflow for the safe handling of 1,4-Diacetoxybutane.
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Step 1: Preparation and Pre-Handling
Review the SDS: Before beginning any work, thoroughly read and understand the Safety

Data Sheet for 1,4-Diacetoxybutane.

Ensure Proper Ventilation: Work in a well-ventilated area. A chemical fume hood is

recommended to minimize inhalation exposure.[3]

Assemble PPE: Put on all required personal protective equipment, including a lab coat,

chemical-resistant gloves, and safety goggles.[2]

Step 2: Chemical Handling
Dispensing: Carefully dispense the chemical, avoiding skin and eye contact.[1]

Storage During Use: Keep the container tightly sealed when not in use to prevent vapor

release. Store in a cool, dry, and dark place.[1][3]

Avoid Incompatibilities: Keep away from strong oxidizing agents and sources of heat or

ignition.

Step 3: Post-Handling and Cleanup
Decontamination: After use, wipe down the work area and any equipment with an

appropriate solvent.

PPE Removal: Remove gloves and other disposable PPE carefully to avoid contaminating

your skin. Dispose of them in the designated hazardous waste stream.[2]

Hygiene: Wash your hands thoroughly with soap and water after handling the chemical.[2]

Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety.

Waste Categorization and Disposal
Waste Identification: Unused 1,4-Diacetoxybutane and materials contaminated with it

should be treated as hazardous chemical waste. It falls under the category of non-
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halogenated organic solvent waste.[4]

Containerization:

Collect liquid waste in a designated, properly labeled, and sealed container. The container

must be compatible with the chemical.[4]

Do not fill liquid waste containers beyond 75% capacity to allow for vapor expansion.[4]

Solid waste, such as contaminated gloves or paper towels, should be collected in a

separate, clearly labeled container.

Spill Management:

In case of a spill, ensure the area is well-ventilated.[3]

Absorb the spill using an inert material like sand, earth, or a commercial absorbent.[3]

Collect the absorbed material and place it into a suitable container for disposal.[1][3]

Final Disposal: All waste must be disposed of in accordance with federal, state, and local

environmental regulations.[3] Consult your institution's Environmental Health and Safety

(EHS) department for specific procedures.

Hierarchy of Controls for Chemical Handling
This diagram illustrates the most effective strategies for mitigating hazards when working with

chemicals like 1,4-Diacetoxybutane.
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Caption: Hierarchy of controls for mitigating chemical hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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